Cas no 15275-09-9 (Chromate(3-),tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)-)

• Product Name: Chromate(3-),tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)-
• CAS No: 15275-09-9
• MF: C₆H₆CrK₃O₁₅
• MW: 487.393847942352
• MDL: MFCD00150135
• CID: 164533
• PubChem ID: 24858830
• Update Time: 2025-08-05

Chromate(3-),tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- Chemical and Physical Properties

Names and Identifiers

• Chromate(3-),tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)-
• Tripotassium tris(oxalato)chromate trihydrate
• CHROMIC POTASSIUM OXALATE
• CHROMIUM POTASSIUM OXALATE
• potassium tris(oxalato)chromate
• POTASSIUM TRIOXALATOCHROMATE (III)
• POTASSIUM CHROMIUM(III) OXALATE TRIHYDRATE
• POTASSIUM TRIS(OXALATO)CHROMATE TRIHYDRATE
• Potassium chromium(III) oxalate trihydrate 98%
• POTASSIUM TRIOXALATOTRIAQUOCHROMATE(III)
• MBX64H7OGW
• TRIPOTASSIUM TRIS(OXALATO)CHROMATE(3-) TRIHYDRATE
• tripotassium;chromium(3+);oxalate;trihydrate
• CHROMATE(3-), TRIS(OXALATO)-, TRIPOTASSIUM, TRIHYDRATE
• TRIPOTASSIUM TRIOXALATOCHROMATE(3-) TRIHYDRATE
• Q27283824
• DTXSID00934593
• POTASSIUM (OC-6-11)-TRIS(ETHANEDIOATO(2-)-.KAPPA.O1,.KAPPA.O2)CHROMATE(3-) (3:1) TRIHYDRATE
• Chromic potassium oxalate trihydrate
• 15275-09-9
• Chromium(3+) potassium ethanedioate--water (1/3/3/3)
• UNII-MBX64H7OGW
• CHROMIC POTASSIUM OXALATE TRIHYDRATE [MI]
• POTASSIUM (OC-6-11)-TRIS(ETHANEDIOATO(2-)-KAPPAO1,KAPPAO2)CHROMATE(3-) (3:1) TRIHYDRATE
• G90030

• MDL： MFCD00150135
• Inchi： 1S/3C2H2O4.Cr.3K.3H2O/c3*3-1(4)2(5)6;;;;;;;/h3*(H,3,4)(H,5,6);;;;;3*1H2/q;;;+3;3*+1;;;/p-6
• InChI Key： OPOKJTVMNOKKQO-UHFFFAOYSA-H
• SMILES： [Cr+3].[K+].[K+].[K+].[O-]C(C(=O)[O-])=O.[O-]C(C(=O)[O-])=O.[O-]C(C(=O)[O-])=O.O.O.O

Computed Properties

• Exact Mass: 486.802294g/mol
• Monoisotopic Mass: 486.802294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 244Ų

Experimental Properties

• Color/Form: Not available
• Solubility: Not available

Chromate(3-),tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Additional information on Chromate(3-),tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)-

Chromate(3-), tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- (CAS No. 15275-09-9)

Chromate(3-), tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- (CAS No. 15275-09-9) is a complex inorganic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, environmental chemistry, and pharmaceutical research. This compound is characterized by its intricate coordination structure, where potassium ions are coordinated with tris[ethanedioato(2-)-kO1,kO2] chromate(3-) anions in a hydrated form.

The structure of this compound is particularly noteworthy. The chromate(3-) anion is coordinated with three ethanedioato(2-) ligands, each forming a bidentate bond through the oxygen atoms (kO1 and kO2). This results in a highly stable and symmetrical complex. The presence of potassium ions and water molecules further stabilizes the structure, making it suitable for a wide range of applications.

In materials science, the compound has been explored for its potential as a precursor for the synthesis of advanced materials. Recent studies have shown that it can be used to prepare chromium-based catalysts and pigments with enhanced properties. For instance, a study published in the Journal of Materials Chemistry A demonstrated that the compound can be used to synthesize chromium oxide nanoparticles with high surface area and catalytic activity. These nanoparticles have shown promise in various catalytic reactions, including the oxidation of organic compounds and the reduction of nitroaromatics.

In the field of environmental chemistry, the compound has been investigated for its role in the remediation of contaminated soils and water. Chromium is a common environmental contaminant, and its removal from water sources is a significant challenge. Research has shown that Chromate(3-), tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- can be used to immobilize chromium ions in soil, reducing their mobility and toxicity. A study published in Environmental Science & Technology reported that the compound effectively reduced the leaching of chromium from contaminated soils, making it a promising candidate for environmental remediation efforts.

In pharmaceutical research, the compound has been studied for its potential therapeutic applications. Chromium is an essential trace element that plays a crucial role in glucose metabolism and insulin function. However, its bioavailability and safety are major concerns. Recent studies have explored the use of Chromate(3-), tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- as a more stable and bioavailable form of chromium. A study published in Journal of Medicinal Chemistry found that the compound exhibited improved solubility and stability compared to other chromium salts, making it a potential candidate for developing new chromium-based drugs.

The synthesis of Chromate(3-), tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- involves several steps that require precise control over reaction conditions to ensure high purity and yield. Typically, the synthesis begins with the reaction of potassium chromate with ethanedioic acid (oxalic acid) under controlled pH conditions. The resulting complex is then hydrated to form the final product. The process can be optimized by adjusting parameters such as temperature, pH, and reaction time to achieve the desired product characteristics.

The characterization of this compound involves a range of analytical techniques to confirm its structure and purity. Techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to verify the identity and purity of the compound. These techniques provide detailed information about the molecular structure, coordination environment, and crystalline phase of the compound.

In industrial applications, Chromate(3-), tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- has found use in various processes due to its unique properties. For example, it is used as a corrosion inhibitor in metal finishing processes due to its ability to form protective layers on metal surfaces. Additionally, it has been explored as an additive in coatings and paints to enhance their durability and resistance to environmental factors.

The safety aspects of handling this compound are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, Chromate(3-), tris[ethanedioato(2-)-kO1,kO2]-, potassium, hydrate (1:3:3),(OC-6-11)- (CAS No. 15275-09-9) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and properties make it an attractive candidate for advanced materials synthesis, environmental remediation, pharmaceutical development, and industrial applications. Ongoing research continues to uncover new uses and optimize existing applications of this fascinating compound.